Cas no 2228179-16-4 (3-methoxy-4-(trifluoromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonyl fluoride
• CAS No: 2228179-16-4
• MF: C₈H₆F₄O₃S
• MW: 258.190055370331
• CID: 5960052
• PubChem ID: 165870898
• Update Time: 2025-06-08

3-methoxy-4-(trifluoromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonyl fluoride
• 2228179-16-4
• EN300-1583377

• Inchi： 1S/C8H6F4O3S/c1-15-7-4-5(16(12,13)14)2-3-6(7)8(9,10)11/h2-4H,1H3
• InChI Key： QJTGMFFMLKKMMU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=C(C=1)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 257.99737787g/mol
• Monoisotopic Mass: 257.99737787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonyl fluoride

Introduction to 3-Methoxy-4-(Trifluoromethyl)benzene-1-sulfonyl Fluoride (CAS No. 2228179-16-4)

3-Methoxy-4-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2228179-16-4) is a versatile and highly functionalized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of a methoxy group, a trifluoromethyl group, and a sulfonyl fluoride functional group, offers a wide range of applications in the development of novel pharmaceuticals, agrochemicals, and advanced materials.

The methoxy group (OCH₃) is a common substituent in organic chemistry, known for its electron-donating properties. This group can enhance the lipophilicity and metabolic stability of molecules, making it particularly useful in drug design. The trifluoromethyl group (CF₃) is another key feature of this compound. It is highly electronegative and lipophilic, which can significantly influence the pharmacokinetic properties of a molecule, such as its solubility, permeability, and metabolic stability.

The sulfonyl fluoride functional group (SO₂F) is a reactive moiety that can undergo various chemical transformations. It is often used as a protecting group or as an intermediate in the synthesis of more complex molecules. The presence of this group in 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonyl fluoride makes it an attractive starting material for the preparation of sulfonamides, which are important classes of compounds with diverse biological activities.

In recent years, 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonyl fluoride has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as a building block for the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry reported the successful synthesis of several derivatives of this compound that exhibited potent antiviral activity against various strains of influenza virus. The researchers found that the combination of the methoxy and trifluoromethyl groups enhanced the binding affinity of these derivatives to viral targets, leading to improved antiviral efficacy.

Beyond antiviral applications, 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonyl fluoride has also shown promise in the development of anticancer drugs. A research team from the University of California, Los Angeles (UCLA) investigated the use of this compound as a precursor for the synthesis of targeted cancer therapies. They found that derivatives containing this scaffold exhibited selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. The unique electronic properties and high lipophilicity of 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonyl fluoride were key factors in achieving this selectivity.

In addition to its medicinal applications, 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonyl fluoride has found utility in materials science. Its high reactivity and functional versatility make it an excellent candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) utilized this compound to develop new types of polymer-based coatings with enhanced thermal stability and mechanical strength. These coatings have potential applications in aerospace engineering and electronics manufacturing.

The synthetic accessibility and functional diversity of 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonyl fluoride have also made it a valuable tool in academic research. Chemists at various institutions have explored its use as a model compound for studying reaction mechanisms and developing new synthetic methodologies. One such study published in Organic Letters described a novel catalytic method for the selective fluorination of aromatic compounds using 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonyl fluoride as a reagent. This method offers improved yields and selectivity compared to traditional fluorination techniques.

In conclusion, 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2228179-16-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it an ideal starting material for the synthesis of novel pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new applications and improve our understanding of its chemical behavior, solidifying its position as an important molecule in modern chemistry.